Cas no 186519-99-3 (1H-Indole, 4-bromo-2,3-dihydro-7-methyl-)

• Product Name: 1H-Indole, 4-bromo-2,3-dihydro-7-methyl-
• CAS No: 186519-99-3
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 3832700
• PubChem ID: 18473264
• Update Time: 2025-11-05

1H-Indole, 4-bromo-2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-bromo-2,3-dihydro-7-methyl-
• G72187
• BPSAXYWIOCKHEM-UHFFFAOYSA-N
• TQP1232
• 4-bromo-7-methyl-indoline
• EN300-1145536
• 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDOLE
• SCHEMBL7652202
• 186519-99-3
• 4-bromo-7-methylindoline

• Inchi： 1S/C9H10BrN/c1-6-2-3-8(10)7-4-5-11-9(6)7/h2-3,11H,4-5H2,1H3
• InChI Key： BPSAXYWIOCKHEM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2C)CC1

Computed Properties

• Exact Mass: 210.99966Da
• Monoisotopic Mass: 210.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 1H-Indole, 4-bromo-2,3-dihydro-7-methyl-

Market Research and Analysis Report on 1H-Indole, 4-Bromo-2,3-Dihydro-7-Methyl-

The compound 1H-Indole, 4-bromo-2,3-dihydro-7-methyl-, with the CAS registry number 186519-99-3, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery and development. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 1H-Indole derivatives in various therapeutic areas, including oncology, neurodegenerative diseases, and inflammation. The brominated analog, 4-bromo-2,3-dihydro-7-methyl-1H-indole, exhibits promising bioactivity profiles that make it a valuable candidate for preclinical and clinical studies. Its structural versatility allows for further functionalization to enhance pharmacokinetic properties and target specificity.

Market demand for this compound is driven by its use as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Key players in the chemical manufacturing sector are increasingly focusing on optimizing production processes to meet the growing demand from academic research institutions and pharmaceutical companies.

The global supply chain for 1H-indole derivatives is influenced by factors such as raw material availability, synthesis efficiency, and regulatory compliance. Major suppliers are leveraging advanced synthetic methodologies to ensure high purity and consistent quality of the product. Additionally, the rise of green chemistry practices is prompting manufacturers to adopt eco-friendly production techniques to minimize environmental impact.

In terms of research and development, recent publications have demonstrated the utility of 4-bromo-2,3-dihydro-7-methyl-1H-indole in medicinal chemistry programs targeting receptor modulation and enzyme inhibition. Collaborative efforts between academia and industry are fostering innovation in this field, leading to the discovery of novel drug candidates.

Looking ahead, the market for this compound is expected to grow steadily as new applications emerge from ongoing research initiatives. Strategic investments in R&D and partnerships with key stakeholders will be critical for maintaining a competitive edge in this dynamic market.